Bis(3,3-dimethyl-hept-2-yl) Phthalate
Description
Bis(3,3-dimethyl-hept-2-yl) Phthalate is a diester derivative of phthalic acid, characterized by two 3,3-dimethyl-hept-2-yl ester groups. Its molecular formula is C₂₆H₄₀O₄, with a molecular weight of approximately 416.6 g/mol (non-isotopic form) . This compound is primarily utilized as a plasticizer in the synthesis of polyvinyl chloride (PVC) products, enhancing flexibility and durability. Its isotope-labeled analog, this compound-d4 (C₂₆H₃₈D₄O₄, MW 422.63), is employed in analytical studies to track phthalate behavior in environmental and biological systems .
Properties
Molecular Formula |
C₂₆H₄₂O₄ |
|---|---|
Molecular Weight |
418.61 |
Synonyms |
Bis(3,3-dimethylheptan-2-yl) Phthalate |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS No. | Key Structural Features |
|---|---|---|---|---|
| Bis(3,3-dimethyl-hept-2-yl) Phthalate | C₂₆H₄₀O₄ | 416.6 | N/A | Branched 7-carbon ester with two methyl groups at position 3 |
| Bis(2-ethylhexyl) Phthalate (DEHP) | C₂₄H₃₈O₄ | 390.56 | 117-81-7 | Branched 8-carbon ester with ethylhexyl groups |
| Bis(6-methylheptyl) Phthalate | C₂₄H₃₈O₄ | 390.56 | 27554-26-3 | Linear heptyl chain with a methyl branch at position 6 |
| Di-isononyl Phthalate (DINP) | C₂₆H₄₂O₄ | ~418.6 | 68515-48-0 | Branched 9-carbon ester (isononyl isomer) |
| Dibutyl Phthalate (DBP) | C₁₆H₂₂O₄ | 278.34 | 84-74-2 | Linear butyl ester groups |
| Bis(2-methoxyethyl) Phthalate | C₁₄H₁₈O₆ | 282.29 | 117-82-8 | Methoxyethyl ester groups |
Key Observations :
- Branching and Chain Length : this compound features a highly branched 7-carbon ester group, which may reduce volatility compared to shorter-chain phthalates like DBP .
- Molecular Weight : Higher molecular weight (416.6 g/mol) than DEHP (390.56 g/mol) and DBP (278.34 g/mol), suggesting lower migration rates from polymers .
Health and Environmental Impacts
Table 2: Toxicity and Regulatory Status
Key Findings :
- DEHP : Associated with liver/kidney toxicity, endocrine disruption, and elevated cancer risk in infants (HQ = 3.51–5.22) .
- DBP : High reproductive risk (HQ = 2.62–5.79) in infants due to bioaccumulation in household dust .
Environmental Behavior
- Bioaccumulation : Phthalates like DEHP and DBP accumulate in sediments and aquatic organisms, with DEHP showing higher persistence .
- Volatility : Shorter-chain phthalates (e.g., DBP) exhibit higher volatility, leading to indoor air contamination .
- This compound : Likely persists in environments due to high molecular weight, though degradation pathways remain unstudied.
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